Cas no 163882-71-1 (Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-)

• Product Name: Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-
• CAS No: 163882-71-1
• MF: C₈H₉F₃O
• MW: 178.151673078537
• CID: 110372
• PubChem ID: 21729575
• Update Time: 2025-04-18

Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-
• Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)- (9CI)
• SCHEMBL16219742
• 163882-71-1
• 2,2,2-trifluoro-1-(2-methylcyclopenten-1-yl)ethanone

• Inchi： 1S/C8H9F3O/c1-5-3-2-4-6(5)7(12)8(9,10)11/h2-4H2,1H3
• InChI Key： RCXQKCIQVRRYMQ-UHFFFAOYSA-N
• SMILES： FC(C(C1=C(C)CCC1)=O)(F)F

Computed Properties

• Exact Mass: 178.06057
• Monoisotopic Mass: 178.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07